Cas no 2003752-96-1 (Ethyl 3-fluoropyrrolidine-3-carboxylate)

• Product Name: Ethyl 3-fluoropyrrolidine-3-carboxylate
• CAS No: 2003752-96-1
• MF: C₇H₁₂FNO₂
• MW: 161.174085617065
• CID: 5607843
• PubChem ID: 165799902
• Update Time: 2023-09-03

Ethyl 3-fluoropyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2003752-96-1
• EN300-842543
• ethyl 3-fluoropyrrolidine-3-carboxylate
• Ethyl 3-fluoropyrrolidine-3-carboxylate

• Inchi： 1S/C7H12FNO2/c1-2-11-6(10)7(8)3-4-9-5-7/h9H,2-5H2,1H3
• InChI Key： SHGPCCNJLQAFHI-UHFFFAOYSA-N
• SMILES： FC1(C(=O)OCC)CNCC1

Computed Properties

• Exact Mass: 161.08520679g/mol
• Monoisotopic Mass: 161.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38.3Ų